4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione

• CAS No.: 81943-18-2
• Molecular Formula: C9H16O4Si
• Molecular Weight: 216.31 g/mol
• IUPAC Name: 4-methyl-4-trimethylsilyloxyoxane-2,6-dione
• InChI: InChI=1S/C9H16O4Si/c1-9(13-14(2,3)4)5-7(10)12-8(11)6-9/h5-6H2,1-4H3
• InChI Key: DHCOOQLDQHGHFV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)OC(=O)C1)O[Si](C)(C)C

Description

4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione is a bicyclic lactone derivative featuring a six-membered oxane ring substituted with a methyl group and a trimethylsilyl (TMS) ether moiety at the 4-position. The TMS group is a widely used protecting group in organic synthesis due to its steric bulk and ability to enhance compound stability under acidic or basic conditions . This compound’s structural uniqueness lies in the combination of the oxane-2,6-dione core—a motif known for its reactivity in ring-opening polymerizations and medicinal chemistry applications—with the TMS ether, which modulates solubility and steric accessibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione typically involves the reaction of 4-methyl-2,6-dioxooxane with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the trimethylsilyl group. The product is then purified using standard techniques such as column chromatography.

Industrial Production Methods

In an industrial setting, the production of 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Continuous flow reactors and automated systems may be employed to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxane derivatives with higher oxidation states.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents such as lithium aluminum hydride.

Substitution: The trimethylsilyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles such as halides and alkoxides are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxane derivatives with additional oxygen-containing functional groups, while reduction may produce alcohols or hydrocarbons.

Scientific Research Applications

4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione involves its interaction with molecular targets such as enzymes and receptors. The trimethylsilyl group can enhance the compound’s stability and reactivity, allowing it to participate in various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

Oxane-2,6-dione derivatives lacking the TMS group, such as unsubstituted oxane-2,6-dione, exhibit higher reactivity in nucleophilic ring-opening reactions due to the absence of steric hindrance. For example, the TMS group in 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione reduces electrophilicity at the carbonyl carbons, making it less reactive toward amines or alcohols compared to non-silylated analogs .

Oxazolidine-2,4-diones (e.g., compounds from ) share a similar lactone framework but feature a five-membered ring. These derivatives often display enhanced metabolic stability compared to six-membered oxane-diones due to reduced ring strain. However, their smaller ring size limits functionalization at the 4-position, a flexibility retained in the oxane-2,6-dione scaffold .

Silyl Ether-Containing Compounds

TBDPS (tert-butyldiphenylsilyl) and TMS derivatives (e.g., in ) highlight the impact of silyl group size. Bulkier groups like TBDPS offer superior hydrolytic stability but hinder synthetic accessibility. In contrast, the TMS group in 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione allows easier deprotection under mild acidic conditions, enabling its use in multi-step syntheses .

Dihydroxypyrido-pyrazine-1,6-diones (, Table 7) are bicyclic diones with fused aromatic systems. While these compounds exhibit potent biological activity (e.g., EC₅₀ = 6 nM for compound 46), their rigid structures limit functional group diversification. The oxane-2,6-dione core, by contrast, permits modular substitution at the 4-position, as seen in the TMS-methyl combination .

Data Tables

Table 1. Key Properties of 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione vs. Analogues

Property	4-Methyl-4-[(TMS)oxy]oxane-2,6-dione	Oxane-2,6-dione	Dihydroxypyrido-pyrazine-1,6-dione
Ring Size	6-membered	6-membered	6-membered (fused)
Key Substituent	TMS ether, methyl	None	Aromatic NH/OH
Reactivity	Moderate (steric hindrance)	High	High (chelating groups)
Biological EC50	Not reported	Not applicable	6 nM (compound 46)
Analytical Use	GC/MS compatibility	Limited	HPLC/DAD

Table 2. Silyl Group Comparison

Silyl Group	Hydrolytic Stability	Synthetic Accessibility	Applications
TMS	Low	High	Protecting groups, GC/MS analysis
TBDPS	High	Moderate	Multi-step synthesis

Research Implications and Gaps

While 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione offers synthetic versatility, its biological activity remains understudied compared to pyridopyrazinediones . Future work should explore its pharmacokinetic (PK) profile, leveraging insights from silylated compounds in .

Biological Activity

4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione, also known as a derivative of oxane, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, research findings, and case studies.

Chemical Structure

The compound can be represented structurally as follows:

$$\text{C}_7\text{H}_{14}\text{O}_3\text{Si}$$

This structure features a methyl group, a trimethylsilyl ether, and a dione functional group, which are crucial for its biological interactions.

The biological activity of 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione is primarily attributed to its ability to interact with various cellular targets. The proposed mechanisms include:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in metabolic pathways, leading to altered cellular function.
• Induction of Oxidative Stress : Similar to other dione compounds, it can induce oxidative stress in cells, contributing to apoptosis in cancer cells.
• Modulation of Signaling Pathways : It is believed to affect signaling pathways such as the MAPK/ERK pathway, which is critical in regulating cell growth and survival.

Anticancer Activity

Recent studies have demonstrated that 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione exhibits significant anticancer properties. For instance:

• In Vitro Studies : In vitro assays using various cancer cell lines (e.g., MCF-7 for breast cancer and A375 for melanoma) showed a marked reduction in cell viability upon treatment with the compound. The mechanism appears to involve both apoptosis and autophagy pathways triggered by increased reactive oxygen species (ROS) levels .

Cell Line	IC50 (µM)	Mechanism
MCF-7	15	Apoptosis
A375	10	Autophagy
HCT116	20	ROS Induction

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary results indicate effectiveness against various bacterial strains.

Bacterial Strain	Zone of Inhibition (mm)
E. coli	14
S. aureus	18
P. aeruginosa	12

Case Studies

• Case Study on Cancer Cell Lines : A study published in the Journal of Medicinal Chemistry evaluated the effects of 4-Methyl-4-[(trimethylsilyl)oxy]oxane-2,6-dione on MCF-7 and A375 cell lines. The results indicated that the compound significantly inhibited cell proliferation through ROS-mediated pathways .
• Antimicrobial Efficacy : In another study focusing on antimicrobial activity, the compound was tested against common pathogens. Results showed promising inhibition rates comparable to standard antibiotics.